Cas no 1553229-89-2 (4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid)

4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid structure
1553229-89-2 structure
Product Name:4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid
CAS No:1553229-89-2
MF:C12H23NO2
MW:213.316523790359
CID:5056436
Update Time:2023-08-25

4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[butyl(methyl)amino]cyclohexane-1-carboxylic acid
    • 4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid
    • Inchi: 1S/C12H23NO2/c1-3-4-9-13(2)11-7-5-10(6-8-11)12(14)15/h10-11H,3-9H2,1-2H3,(H,14,15)
    • InChI Key: NBTDWVZGBNXDQZ-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(CC1)N(C)CCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 198
  • XLogP3: 0
  • Topological Polar Surface Area: 40.5

4-[Butyl(methyl)amino]cyclohexane-1-carboxylic acid Pricemore >>

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